![molecular formula C16H20ClN3O2S B2413933 1-((3-chlorobenzyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine CAS No. 2200623-96-5](/img/structure/B2413933.png)
1-((3-chlorobenzyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((3-chlorobenzyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a type of piperidine derivative that has been synthesized through a specific chemical reaction. In
Scientific Research Applications
Synthesis and Antimicrobial Activity
- The synthesis of related heterocycles based on pyrazole and their antimicrobial activity has been studied. Compounds synthesized showed potential as antimicrobial agents against various pathogens (El‐Emary, Al-muaikel, & Moustafa, 2002).
Pharmacological Testing and Receptor Interaction
- Investigations into the synthesis and pharmacological testing of sulfonamide derivatives have shown variations in receptor activity depending on the chemical structure (Srivastava et al., 2008).
Anticancer Research
- Certain derivatives, particularly those with a piperazine substituent, have demonstrated significant anticancer activity in vitro, suggesting potential therapeutic applications in cancer treatment (Turov, 2020).
Molecular Interaction Studies
- Molecular interaction studies of similar compounds with receptors, such as the CB1 cannabinoid receptor, have provided insights into the structure-activity relationships, essential for drug development (Shim et al., 2002).
Synthesis and Structural Analysis
- Studies focusing on the synthesis and crystal structure of related compounds provide valuable information about the molecular configuration and potential applications in various fields, including pharmaceuticals (Richter et al., 2009).
properties
IUPAC Name |
1-[(3-chlorophenyl)methylsulfonyl]-3-(1-methylpyrazol-3-yl)piperidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN3O2S/c1-19-9-7-16(18-19)14-5-3-8-20(11-14)23(21,22)12-13-4-2-6-15(17)10-13/h2,4,6-7,9-10,14H,3,5,8,11-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZYUGABKNLDJNX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2CCCN(C2)S(=O)(=O)CC3=CC(=CC=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.